N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide
Overview
Description
N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide, also known as FFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide is not yet fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. Specifically, N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide has been shown to inhibit the activity of fatty acid synthase, an enzyme involved in the synthesis of fatty acids.
Biochemical and Physiological Effects:
N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of fatty acid synthesis. Additionally, N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide has been shown to have anti-inflammatory properties, making it a potential tool for investigating inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways, making it a useful tool for investigating specific biological processes. However, one limitation of using N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide is its potential toxicity, which can affect the viability of cells and limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide. One area of interest is in the development of N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide-based therapeutics for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide and its potential applications in various fields of scientific research.
Scientific Research Applications
N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide has been used in numerous scientific studies to investigate its potential applications in various fields. One such application is in the study of cancer biology, where N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis.
properties
IUPAC Name |
N-(9H-fluoren-2-yl)-2-(4-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FNO/c22-17-7-5-14(6-8-17)11-21(24)23-18-9-10-20-16(13-18)12-15-3-1-2-4-19(15)20/h1-10,13H,11-12H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUWUETOJVYEYCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)CC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-9H-fluoren-2-yl-2-(4-fluorophenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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